BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Physical
Properties of lodocyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: lodocyclohexane

Cat. No.: B1584034

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the key physical properties of iodocyclohexane,
specifically its boiling point and density. The information is presented to be a valuable resource
for laboratory work, ensuring accuracy and reproducibility of experimental results.

Core Physical Properties of lodocyclohexane

lodocyclohexane (CeH11l) is a halogenated cyclic hydrocarbon.[1] It appears as a colorless to
slightly reddish-yellow liquid and is insoluble in water but soluble in organic solvents like
ethanol, ether, and acetone.[2][3][4] This compound is a useful reagent in organic synthesis, for
instance, in the demethylation of aryl methyl ethers.[2][5]

Data Presentation: Boiling Point and Density

The following table summarizes the key quantitative physical properties of iodocyclohexane.
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Physical Property Value Conditions Source(s)

Standard atmospheric

Boiling Point 180 °C oressure (100 kPa)

80-81 °C 20 mmHg [3B11415][6]

Density 1.624 g/mL 25°C [21[31[4][5]
1.620 g/mL Not Specified [6]

Molar Mass 210.058 g-mol—1 [2]

Flash Point 71°C [2][6]

Refractive Index 1.5441 - 1.5490 20 °C [31[5][6]

Experimental Protocols

Detailed methodologies for the determination of boiling point and density are crucial for the
validation of these physical constants in a laboratory setting.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and provides a sharp boiling point reading.

[7]
Apparatus:

e Thiele tube or an oil bath with a stirrer

Thermometer (-10 to 200 °C range)

Capillary tubes (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or hot plate)
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High-boiling point oil (e.g., paraffin oil)

Stand and clamp

Procedure:

Sample Preparation: Fill a small test tube with iodocyclohexane to a depth of about 2-3 mL.

Capillary Insertion: Place a capillary tube, with its sealed end pointing upwards, into the test
tube containing the sample.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire.
Ensure the sample in the test tube is level with the thermometer bulb.

Heating: Immerse the assembly into a Thiele tube or an oil bath, making sure the heat-
transfer oil is below the opening of the test tube.

Observation: Gently heat the apparatus.[8] As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles
is observed.[8] Turn off the heat and allow the apparatus to cool slowly. The boiling point is
the temperature at which the liquid begins to enter the capillary tube.[7]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

This protocol outlines a straightforward method for determining the density of a liquid using

common laboratory equipment.

Apparatus:

Graduated cylinder (10 mL or 25 mL)

Electronic balance (accurate to at least 0.01 g)

Pipette or dropper
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Thermometer

Procedure:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the electronic balance and
tare it to zero, or record its mass (m1).[9]

Volume Measurement: Carefully add a specific volume of iodocyclohexane (e.g., 10 mL) to
the graduated cylinder. Read the volume from the bottom of the meniscus.

Mass of Cylinder with Liquid: Place the graduated cylinder containing the iodocyclohexane
back on the balance and record the total mass (mz).

Mass of Liquid: Calculate the mass of the iodocyclohexane by subtracting the mass of the
empty cylinder from the total mass (Mass of liquid = mz2 - m1).

Density Calculation: Calculate the density using the formula: Density = Mass of liquid /
Volume of liquid.

Temperature: Record the ambient temperature as density can be temperature-dependent.

Repeatability: For accuracy, it is advisable to repeat the measurement several times and
calculate an average.[9]

Mandatory Visualizations
Logical Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the determination and reporting of the

physical properties of a chemical compound like iodocyclohexane.
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Caption: Workflow for determining physical properties of iodocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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